Cas no 1261917-65-0 (4-(3-Fluoro-2-methylphenyl)nicotinic acid)

• Product Name: 4-(3-Fluoro-2-methylphenyl)nicotinic acid
• CAS No: 1261917-65-0
• MF: C₁₃H₁₀FNO₂
• MW: 231.222406864166
• CID: 2763348
• PubChem ID: 53229219
• Update Time: 2025-04-21

4-(3-Fluoro-2-methylphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 1261917-65-0
• DTXSID70692476
• MFCD18323385
• 4-(3-Fluoro-2-methylphenyl)nicotinic acid, 95%
• 4-(3-FLUORO-2-METHYLPHENYL)NICOTINIC ACID
• 4-(3-Fluoro-2-methylphenyl)nicotinic acid

• Inchi： 1S/C13H10FNO2/c1-8-9(3-2-4-12(8)14)10-5-6-15-7-11(10)13(16)17/h2-7H,1H3,(H,16,17)
• InChI Key： HVNHUSKJFZBRJN-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C)C1C=CN=CC=1C(=O)O

Computed Properties

• Exact Mass: 231.06955672Da
• Monoisotopic Mass: 231.06955672Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2Ų